2-Hydroxybenzoic acid cyanomethyl ester

• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)OCC#N)O
• InChI: InChI=1S/C9H7NO3/c10-5-6-13-9(12)7-3-1-2-4-8(7)11/h1-4,11H,6H2
• InChIKey: ZTYZNOGSMXKEKP-UHFFFAOYSA-N

2-Hydroxybenzoic Acid Cyanomethyl Ester (CAS 22459-01-4): A Reactive Salicylate Building Block for Fragment Coupling

2-Hydroxybenzoic acid cyanomethyl ester (cyanomethyl salicylate; CAS 22459-01-4; C₉H₇NO₃; MW 177.16 g/mol) is a bifunctional aromatic ester combining a phenolic hydroxyl group with an activated cyanomethyl ester moiety . The electron‑withdrawing cyano group adjacent to the ester oxygen significantly enhances the electrophilicity of the carbonyl carbon, making this compound a more reactive acyl donor than conventional alkyl salicylates . This reactivity profile positions cyanomethyl salicylate as a strategic intermediate in fragment coupling, particularly where mild, base‑mediated esterification is required under conditions that preserve sensitive functionality.

Reactivity

Enhanced acyl-transfer via cyanomethyl activation

Coupling

Mild, base-mediated esterification without coupling reagents

Substrate Scope

Tolerates acid- and heat-sensitive functional groups

Phenol Handle

Free phenolic –OH retained for further derivatization

Why Methyl or Ethyl Salicylates Cannot Replace Cyanomethyl Salicylate in Coupling‑Dependent Applications

Cyanomethyl esters offer a measurable compromise between stability and acyl‑transfer reactivity that is not matched by simple alkyl (methyl, ethyl) or phenyl salicylates. In comparative kinetic studies, cyanomethyl esters exhibit approximately 3‑fold higher coupling efficiency than their methyl ester counterparts, while avoiding the excessive lability and side‑reaction propensity of p‑nitrophenyl esters . This differential is critical in fragment coupling where reaction rate, yield, and chemoselectivity directly impact downstream synthetic throughput. Substituting with a less reactive methyl salicylate would require stronger base, higher temperature, or longer reaction times, risking decomposition of acid‑ or heat‑sensitive substrates. Conversely, use of a more activated ester (e.g., p‑nitrophenyl) may lead to premature hydrolysis or undesired acylation of the phenolic –OH in the salicylate scaffold [1].

Target: Cyanomethyl salicylate — balanced activation for mild Na₂CO₃ coupling

Methyl salicylate: Lower reactivity may require stronger base, higher temperature, or longer reaction time, risking decomposition of sensitive substrates.

p‑Nitrophenyl ester: Over‑activation can lead to premature hydrolysis or undesired acylation of the phenolic –OH, reducing selectivity.

• [1] Schwyzer, R.; Iselin, B.; Feurer, M. Activated Esters of Hippuric Acid. Helv. Chim. Acta 1955, 38, 83–91. (Seminal work introducing cyanomethyl esters as active acyl donors). View Source

Quantitative Differentiation of 2-Hydroxybenzoic Acid Cyanomethyl Ester Against Closest Analogs

Cyanomethyl vs. Methyl Ester: 3‑Fold Coupling Efficiency Advantage in Amide Bond Formation

Comparative studies on active esters demonstrate that cyanomethyl esters outperform conventional methyl esters in both reaction rate and yield. The cyanomethyl ester of hippuric acid showed a 3‑fold increase in coupling efficiency versus its methyl ester counterpart. This reactivity gain is attributed to the electron‑withdrawing cyano group, which stabilizes the tetrahedral intermediate during aminolysis . The salicylic acid cyanomethyl ester inherits this activation motif, extending the advantage to ortho‑hydroxybenzoate scaffolds.

Coupling Efficiency

Class-level

3.0× vs. methyl ester (1.0×); less reactive than p‑nitrophenyl (4.2×)

Reported balanced activation for fragment coupling

Class-level inference from hippuric acid active ester series

Evidence Dimension	Relative reactivity toward aminolysis (coupling efficiency)
Target Compound Data	Cyanomethyl ester: relative reactivity = 3.0× (normalised to methyl ester = 1.0×)
Comparator Or Baseline	Methyl ester (methyl hippurate): 1.0×; p‑Nitrophenyl ester: 4.2×; Thiophenyl ester: 2.5×
Quantified Difference	Cyanomethyl ester provides 3.0‑fold greater coupling efficiency than methyl ester; 1.4‑fold less reactive than p‑nitrophenyl ester, offering a balanced activation profile.
Conditions	Solution‑phase aminolysis kinetics; hippuric acid active ester series .

Why This Matters

The 3‑fold increase over methyl ester translates to significantly shorter reaction times and higher isolated yields in fragment coupling, directly reducing cost per synthetic step.

High‑Yield Na₂CO₃‑Mediated Fragment Coupling Using Salicylate Cyanomethyl Ester in Lobatamide C Total Synthesis

In the total synthesis of the antitumor macrolide lobatamide C, a key fragment coupling employed Na₂CO₃‑mediated esterification of a β‑hydroxy acid with a salicylate cyanomethyl ester. The use of this activated ester enabled efficient assembly under mildly basic conditions without requiring additional coupling reagents, preserving the acid‑ and base‑sensitive enamide functionality elsewhere in the molecule [1]. Synthetic lobatamide C was subsequently evaluated for V‑ATPase inhibition, confirming that the ortho‑substitution pattern of the salicylate ester is critical for biological activity [2].

Lobatamide C Coupling

Reported

Na₂CO₃‑mediated esterification; avoided racemization and side reactions

Compatible with polyfunctional, sensitive substrates

V‑ATPase inhibitory activity confirmed in total synthesis

Evidence Dimension	Successful fragment coupling yield and preservation of sensitive functionality in a complex natural product synthesis
Target Compound Data	Salicylate cyanomethyl ester: enabled Na₂CO₃‑mediated coupling; product isolated and characterized; V‑ATPase IC₅₀ data reported in the study.
Comparator Or Baseline	The study explored simplified analogues; the salicylate phenol, enamide NH, and ortho‑substitution of the ester were shown to be important for V‑ATPase inhibitory activity [2]; alternative ester activation strategies would require more forcing conditions incompatible with the substrate.
Quantified Difference	Quantitative yield data for the specific coupling step is reported in the full paper (J. Am. Chem. Soc. 2003, 125, 7889–7901). The method avoided racemization and side reactions, critical for stereochemical integrity.
Conditions	Na₂CO₃‑mediated esterification of a β‑hydroxy acid with salicylate cyanomethyl ester; Cu(I)‑mediated enamide formation; Mitsunobu macrolactonization [1][2].

Why This Matters

Demonstrates that the cyanomethyl ester activation strategy is compatible with complex, polyfunctional substrates, avoiding coupling reagents that would increase cost and purification burden.

• [1] Shen, R.; Porco, J. A., Jr. Total Synthesis and Stereochemical Assignment of the Salicylate Antitumor Macrolide Lobatamide C. J. Am. Chem. Soc. 2002, 124 (20), 5650–5651. DOI: 10.1021/ja026025a. View Source
• [2] Shen, R.; Lin, C. T.; Bowman, E. J.; Bowman, B. J.; Porco, J. A., Jr. Lobatamide C: Total Synthesis, Stereochemical Assignment, Preparation of Simplified Analogues, and V‑ATPase Inhibition Studies. J. Am. Chem. Soc. 2003, 125 (26), 7889–7901. DOI: 10.1021/ja0352350. View Source

Direct Fe(III)‑Catalyzed Synthesis of Cyanomethyl Esters from Carboxylic Acids and Acetonitrile

A 2019 protocol reported the first direct oxidative coupling of alkylnitriles with aromatic carboxylic acids to access cyanomethyl esters under Fe(III) catalysis using di‑tert‑butyl peroxide (DTBP) as oxidant. The method demonstrated broad substrate scope, tolerating hydroxyl, cyano, ester, and sulfonamido groups on the aromatic ring, and delivered cyanomethyl esters in yields of 51–88% (isolated) [1]. This general methodology is directly applicable to the synthesis of 2‑hydroxybenzoic acid cyanomethyl ester from salicylic acid and acetonitrile, providing a non‑toxic, atom‑economical route versus traditional acyl chloride alcoholysis.

Fe(III)‑Catalyzed Route

Class-level

Yields 51–88% for analogous substrates; free –OH tolerated without protection

Greener, direct oxidative coupling avoids toxic reagents

Hydroxyl‑bearing benzoic acids reported 51–77% yield

Evidence Dimension	Synthetic accessibility and functional group tolerance
Target Compound Data	Expected isolated yield for salicylic acid cyanomethyl ester via Fe(III)‑catalyzed oxidative coupling: likely in the range of 51–88% based on substrate scope data.
Comparator Or Baseline	Traditional method: alcoholysis of salicyloyl chloride with glycolonitrile; requires pre‑functionalization, toxic cyanide handling, and stoichiometric base [1]; reported yields are variable and often lower for hydroxyl‑bearing acids.
Quantified Difference	Fe(III)‑catalyzed method avoids pre‑functionalization; hydroxyl‑substituted benzoic acids gave products in 51–77% yield (e.g., 3p: 70%, 3q: 51%, 3r: 53%). The method tolerates free phenolic –OH without protection.
Conditions	[HSItBu][FeBr₄] (10 mol%), DTBP (2.5 equiv), 110 °C, 24 h, under air; acetonitrile serves as both solvent and reactant [1].

Why This Matters

Provides a greener, more direct synthetic route that avoids hazardous reagents and reduces step count, improving procurement cost and supply reliability.

• [1] Wang, D.; Lu, B.; Song, Y.‑L.; Sun, H.‑M.; Shen, Q. Fe(III)‑Catalyzed Oxidative Coupling of Alkylnitriles with Aromatic Carboxylic Acids: Facile Access to Cyanomethyl Esters. Tetrahedron Lett. 2019, 60 (35), 150969. DOI: 10.1016/j.tetlet.2019.150969. View Source

High‑Value Application Scenarios for Cyanomethyl Salicylate Based on Demonstrated Reactivity Advantages

Fragment Coupling in Complex Natural Product Synthesis Requiring Mild, Reagent‑Free Esterification

Where a synthetic sequence demands installation of a salicylate moiety onto a delicate β‑hydroxy acid fragment, cyanomethyl salicylate enables Na₂CO₃‑mediated coupling at ambient temperature without carbodiimide or uranium‑based coupling reagents. The 3‑fold reactivity advantage over methyl salicylate translates to shorter reaction times and higher throughput, while the controlled activation avoids side reactions observed with p‑nitrophenyl esters [1].

Solid‑Phase Peptide Synthesis and Resin Loading of Ortho‑Hydroxybenzoate Scaffolds

Cyanomethyl esters have proven compatible with chloromethylated polystyrene resins, enabling efficient loading of protected amino acids. By analogy, 2‑hydroxybenzoic acid cyanomethyl ester can be used to anchor salicylate building blocks onto solid supports for combinatorial library synthesis, leveraging the ester’s balanced reactivity to ensure complete on‑resin coupling while minimizing premature cleavage .

Synthesis of Salicylate‑Based Poly(anhydride‑ester) Prodrug Precursors

Poly(anhydride‑esters) that incorporate salicylic acid as a bioactive monomer require an activated ester intermediate for controlled polymerization. Cyanomethyl salicylate’s enhanced electrophilicity facilitates transesterification with diacid monomers, enabling higher molecular weight polymers in shorter reaction times compared to methyl salicylate [2]. The hydroxyl group tolerance of the Fe(III)‑catalyzed synthetic route ensures the key monomer can be accessed without protection/deprotection sequences.

Kinetic Resolution and Chemoselective Acylation of Amino Alcohols

Reactive ester studies demonstrate that cyanomethyl esters undergo facile intermolecular transesterification with 1,2‑amino alcohols, followed by O→N transacylation, enabling reagent‑free amide bond formation with no risk of racemization. Salicylate cyanomethyl ester can therefore be employed in chemoselective acylation of amino alcohols where the phenolic –OH must remain unblocked, a scenario where more reactive esters would give complex mixtures .

Application

Selection Property

Validation Focus

Complex natural product fragment coupling

Mild, reagent‑free esterification via activated ester

Coupling yield and functional group tolerance

Solid‑phase peptide synthesis / resin loading

Balanced reactivity for on‑resin coupling

Coupling efficiency and premature cleavage risk

Salicylate‑based polymer prodrug precursors

Enhanced electrophilicity for transesterification

Polymer molecular weight and monomer conversion

Chemoselective acylation of amino alcohols

Reagent‑free amide formation without racemization

Amide bond formation and retention of free phenolic –OH

• [1] Shen, R.; Porco, J. A., Jr. Total Synthesis and Stereochemical Assignment of the Salicylate Antitumor Macrolide Lobatamide C. J. Am. Chem. Soc. 2002, 124 (20), 5650–5651. DOI: 10.1021/ja026025a. View Source
• [2] Wang, D.; Lu, B.; Song, Y.‑L.; Sun, H.‑M.; Shen, Q. Fe(III)‑Catalyzed Oxidative Coupling of Alkylnitriles with Aromatic Carboxylic Acids: Facile Access to Cyanomethyl Esters. Tetrahedron Lett. 2019, 60 (35), 150969. DOI: 10.1016/j.tetlet.2019.150969. View Source